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Stearic Acid-d2: A Technical Guide for
Researchers
Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Isotopic Labeling in Fatty
Acid Analysis
Stearic acid (Octadecanoic acid) is an 18-carbon saturated fatty acid ubiquitous in animal and

vegetable fats.[1] Its quantification in biological matrices is crucial for metabolic research,

diagnostics, and understanding its role in cholesterol metabolism.[2] Stable isotope dilution

mass spectrometry is the gold standard for this type of quantitative analysis, offering

unparalleled accuracy and precision.[3] This is achieved by introducing a known quantity of a

stable isotope-labeled analog of the analyte, such as Stearic acid-d2, into the sample at the

earliest stage of preparation.[3]

Stearic acid-d2 is a deuterated form of stearic acid, where two hydrogen atoms have been

replaced by their heavy isotope, deuterium.[2] This "heavy" standard is chemically and

physically almost identical to its endogenous "light" counterpart, ensuring it behaves similarly

throughout extraction, derivatization, and chromatographic analysis.[4] By measuring the final

ratio of the light to heavy analyte using mass spectrometry, any variations or sample loss

during the workflow can be precisely corrected for, ensuring highly accurate quantification.[3][4]
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This guide provides a comprehensive overview of Stearic acid-d2, its chemical properties, and

its application as an internal standard in quantitative fatty acid analysis.

Chemical Identity and Properties
The most commonly available form of Stearic acid-d2 is Octadecanoic-2,2-d₂ acid, where the

two deuterium atoms are located on the carbon atom adjacent to the carboxyl group.[2][5]

Physicochemical Data
The following table summarizes the key quantitative data for Stearic acid-2,2-d2.

Property Value Reference(s)

IUPAC Name octadecanoic-2,2-d₂ acid [2]

Synonyms
C18:0-d2, FA 18:0-d2,

Octadecanoic Acid-d2
[2]

CAS Number 19905-58-9 [2][6][7]

Molecular Formula C₁₈H₃₄D₂O₂ [2][5][6]

Molecular Weight
286.5 g/mol (also cited as

286.49)
[2][5][8]

Isotopic Purity ≥99% deuterated forms (d₁-d₂) [2][6]

Formulation Crystalline solid [6]

SMILES
CCCCCCCCCCCCCCCCC([2

H])([2H])C(O)=O
[2][7]

Chemical Structure
The chemical structure of Stearic acid-2,2-d2 highlights the substitution of two hydrogen atoms

with deuterium on the alpha-carbon.
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Sample Preparation

Extraction

Derivatization

Analysis

Plasma Sample Collection
(200 µL)

Spike with Internal Standard
(Stearic Acid-d2)

Add Methanol & HCl
(Precipitate & Acidify)

Add Iso-octane & Vortex

Centrifuge to Separate Phases

Collect Organic Layer

Dry Extract Under Nitrogen

Add BF3-Methanol & Heat (60°C)

Add Water & Hexane

Extract FAMEs into Hexane Layer

Inject into GC-MS

Quantify using Analyte/IS Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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